Cas no 2548993-01-5 (4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2548993-01-5
• MF: C₁₆H₂₁N₅S
• MW: 315.43644118309
• CID: 5311100
• PubChem ID: 154828871
• Update Time: 2025-06-26

4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine
• F6791-5224
• AKOS040730704
• 2548993-01-5
• 4,5-Dimethyl-2-(methylthio)-6-[4-(2-pyridinyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C16H21N5S/c1-12-13(2)18-16(22-3)19-15(12)21-10-8-20(9-11-21)14-6-4-5-7-17-14/h4-7H,8-11H2,1-3H3
• InChI Key： NEWDGSTYBXQXIH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(N2CCN(C3=NC=CC=C3)CC2)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 315.15176686g/mol
• Monoisotopic Mass: 315.15176686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.1±50.0 °C(Predicted)
• pka: 8.43±0.19(Predicted)

Additional information on 4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine

Professional Introduction to 4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548993-01-5)

4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine, identified by its CAS number 2548993-01-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The unique arrangement of functional groups in this molecule, including methylsulfanyl and piperazine moieties, makes it a promising candidate for further exploration in drug discovery.

The< strong>pyridin-2-yl substituent in the molecule not only contributes to its complex chemical profile but also opens up possibilities for various interactions with biological targets. Pyridine derivatives are well-known for their ability to modulate enzymatic and receptor activities, making them valuable in the development of therapeutic agents. The presence of the< strong>piperazin-1-yl group further enhances the compound's potential as a pharmacophore, given that piperazine derivatives are widely used in medicinal chemistry due to their favorable pharmacokinetic properties and biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The< strong>4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine structure presents an intriguing framework for such investigations. Its molecular architecture suggests potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The< strong>methylsulfanyl group, in particular, has been associated with biological activity in several known drugs, further supporting the rationale for exploring this compound's therapeutic potential.

The synthesis of< strong>4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core of the molecule efficiently. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evaluation of the pharmacological properties of< strong>4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine has been conducted through both in vitro and in vivo studies. Initial findings indicate that this compound exhibits promising binding affinity to several key biological targets, suggesting its potential as a lead compound for further optimization. The interactions between the< strong>methylsulfanyl,< strong>piperazine, and< strong>pyridin-2-yl groups with biological receptors appear to be critical for its observed activity.

The< strong>piperazin moiety, known for its role in modulating neurotransmitter systems, is particularly noteworthy in this context. Piperazine derivatives have been successfully utilized in the development of drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The incorporation of this moiety into< strong>4,5-dimethyl-2-(methylsulfanyl)-6-[4-(pyridin-2-y l)piperazin -1 -y l]pyrimidine may contribute to its potential therapeutic applications by enhancing receptor binding affinity and selectivity.

pyrimidine core allows for diverse chemical modifications that can be explored to improve pharmacological properties. Structural modifications aimed at optimizing solubility, metabolic stability, and target specificity are essential steps in translating this compound from a lead structure into a viable drug candidate. Computational modeling and high-throughput screening techniques are being employed to identify optimal analogs with enhanced activity profiles.